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Compound of Interest

Compound Name: Idetrexed trisodium

Cat. No.: B580062 Get Quote

Idetrexed Trisodium Technical Support Center
Welcome to the technical support center for Idetrexed trisodium. This resource is designed to

assist researchers, scientists, and drug development professionals with frequently asked

questions and troubleshooting guidance for the use of Idetrexed trisodium in cell culture

experiments.

Frequently Asked Questions (FAQs)
Q1: What is Idetrexed trisodium and what is its mechanism of action?

A1: Idetrexed trisodium (also known as BGC 945 trisodium or ONX-0801 trisodium) is a

potent and specific inhibitor of thymidylate synthase (TS).[1][2] TS is a crucial enzyme in the de

novo synthesis of deoxythymidine monophosphate (dTMP), an essential precursor for DNA

synthesis.[3][4] By inhibiting TS, Idetrexed trisodium depletes the intracellular pool of dTMP,

leading to an imbalance in deoxynucleotide triphosphates (dNTPs). This disruption of DNA

synthesis induces cell cycle arrest and ultimately leads to "thymineless cell death," a form of

apoptosis.[4] Idetrexed is designed to selectively target cancer cells that overexpress the

alpha-folate receptor (FRα), as it is transported into these cells via this receptor.[1][2]

Q2: What are the recommended solvents for dissolving Idetrexed trisodium?

A2: While specific quantitative solubility data from manufacturers is limited, Idetrexed
trisodium is typically dissolved in aqueous solutions. For cell culture experiments, sterile
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phosphate-buffered saline (PBS) or the cell culture medium itself are commonly used as

solvents. Some suppliers suggest that for creating concentrated stock solutions, dimethyl

sulfoxide (DMSO) can be used, although the maximum solubility should be empirically

determined.

Q3: How should Idetrexed trisodium be stored?

A3: Proper storage of Idetrexed trisodium is critical to maintain its stability and activity. The

following storage conditions are recommended:

Solid Form: Store desiccated at -20°C for long-term storage (months to years) and at 4°C for

short-term storage (days to weeks).[5] Protect from light.

Stock Solutions: Prepare concentrated stock solutions and aliquot them to avoid repeated

freeze-thaw cycles. Store stock solutions at -20°C or -80°C. Once a stock solution is

prepared, it is recommended to use it within one month if stored at -20°C and within six

months if stored at -80°C.
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Issue Possible Cause(s) Recommended Solution(s)

Precipitate observed in stock

solution or after dilution in

media.

- The concentration of

Idetrexed trisodium exceeds its

solubility in the chosen solvent

or medium.- The pH of the final

solution is not optimal for

solubility.

- Prepare a new stock solution

at a lower concentration.-

Before adding to culture

medium, you can try to pre-

warm the medium to 37°C.-

Ensure the final concentration

in the cell culture medium is

within the soluble range.

Perform a small-scale test to

check for precipitation before

treating your experimental

plates.

Inconsistent or no observable

effect on cells.

- Compound Inactivity: The

compound may have degraded

due to improper storage or

handling.- Incorrect

Concentration: The final

concentration used in the

experiment may be too low to

elicit a response.- Cell Line

Resistance: The cell line may

not express sufficient levels of

the alpha-folate receptor (FRα)

for Idetrexed uptake, or may

have other resistance

mechanisms.

- Ensure that the compound

has been stored correctly and

that stock solutions are not

expired.- Perform a dose-

response experiment to

determine the optimal

concentration for your cell

line.- Verify the FRα

expression status of your cell

line. Consider using a positive

control cell line known to be

sensitive to Idetrexed.
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High background cell death in

control wells.

- Solvent Toxicity: The

concentration of the solvent

(e.g., DMSO) may be toxic to

the cells.

- Ensure the final

concentration of the solvent in

the cell culture medium is low

(typically ≤0.1% for DMSO)

and non-toxic to your cells.

Run a vehicle control (medium

with the same concentration of

solvent) to assess solvent

toxicity.

Data and Protocols
Solubility and Stability Data
Quantitative data on the solubility and stability of Idetrexed trisodium in various cell culture

media is not extensively published. Researchers are advised to perform their own solubility and

stability tests for their specific experimental conditions. A summary of available information is

provided below.
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Parameter Solvent/Medium
Concentration/Con
dition

Value/Recommend
ation

Solubility DMSO To be determined

Start with a low

concentration and

gradually increase to

determine the

maximum solubility.

Water/PBS To be determined
Generally soluble in

aqueous solutions.

Stability (Solid) -20°C Long-term

Recommended for

storage of several

months to years.[5]

4°C Short-term

Recommended for

storage of several

days to weeks.[5]

Stability (Solution) -20°C 1 month
Use within this period

for optimal activity.

-80°C 6 months

Recommended for

longer-term storage of

stock solutions.

37°C in Media To be determined

Stability is expected to

decrease at

physiological

temperatures. It is

advisable to prepare

fresh dilutions for

each experiment.

Experimental Protocols
Protocol 1: Preparation of Idetrexed Trisodium Stock Solution

Materials:
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Idetrexed trisodium powder

Sterile dimethyl sulfoxide (DMSO) or sterile phosphate-buffered saline (PBS)

Sterile, DNase/RNase-free microcentrifuge tubes

Procedure:

1. Equilibrate the vial of Idetrexed trisodium powder to room temperature before opening.

2. Aseptically weigh the required amount of powder.

3. To prepare a 10 mM stock solution, dissolve the appropriate amount of Idetrexed
trisodium (Molecular Weight: 713.58 g/mol ) in the desired volume of sterile DMSO or

PBS. For example, to prepare 1 mL of a 10 mM stock solution, dissolve 7.14 mg of

Idetrexed trisodium in 1 mL of solvent.

4. Vortex gently until the powder is completely dissolved.

5. Aliquot the stock solution into sterile microcentrifuge tubes in volumes suitable for single-

use to avoid repeated freeze-thaw cycles.

6. Store the aliquots at -20°C or -80°C.

Protocol 2: In Vitro Cytotoxicity Assay using Idetrexed Trisodium

Materials:

Cancer cell line of interest

Complete cell culture medium

96-well cell culture plates

Idetrexed trisodium stock solution (e.g., 10 mM in DMSO)

Cell viability reagent (e.g., MTT, XTT, or a resazurin-based reagent)

Plate reader
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Procedure:

1. Seed the cells in a 96-well plate at a predetermined optimal density and allow them to

adhere overnight in a 37°C, 5% CO₂ incubator.

2. Prepare serial dilutions of Idetrexed trisodium from the stock solution in complete cell

culture medium to achieve the desired final concentrations. Also, prepare a vehicle control

(medium with the same concentration of DMSO as the highest Idetrexed trisodium
concentration).

3. Remove the medium from the cells and replace it with the medium containing the different

concentrations of Idetrexed trisodium or the vehicle control.

4. Incubate the plate for the desired experimental duration (e.g., 24, 48, or 72 hours).

5. At the end of the incubation period, assess cell viability using your chosen method

according to the manufacturer's instructions.

6. Read the absorbance or fluorescence using a plate reader.

7. Calculate the percentage of cell viability for each concentration relative to the vehicle

control and plot a dose-response curve to determine the IC₅₀ value.

Visualizations
Signaling Pathway of Idetrexed Trisodium

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b580062?utm_src=pdf-body
https://www.benchchem.com/product/b580062?utm_src=pdf-body
https://www.benchchem.com/product/b580062?utm_src=pdf-body
https://www.benchchem.com/product/b580062?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cancer Cell

Idetrexed
Trisodium

FRα

Uptake

Thymidylate
Synthase (TS)

Inhibition

dTMPdUMP

DNA Synthesis
Inhibition

dNTP Pool
Imbalance

Cell Cycle Arrest
(S-phase)

Apoptosis
(Thymineless Cell Death)

dUMP Precursors

Click to download full resolution via product page

Caption: Mechanism of action of Idetrexed trisodium.

Experimental Workflow for In Vitro Cytotoxicity Assay
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Experimental Workflow
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Caption: Workflow for determining the in vitro cytotoxicity of Idetrexed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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